Methanol to aromatics: isolated zinc phosphate groups on HZSM-5 zeolite enhance BTX selectivity and catalytic stability†
RSC Advances Pub Date: 2020-02-05 DOI: 10.1039/C9RA09657D
Abstract
HZSM-5 zeolite combined with unique zinc and phosphorus species, yields excellent selectivity (∼85%) to BTX (benzene, toluene, xylenes) in aromatic products. It was found that both zinc and phosphorus species were highly distributed in the pores of the zeolite channel network to form isolated zinc phosphate groups, which directly bond to the surface of zeolite, leading to a strong Lewis acidic center and an optimized surface acidity distribution favorable for BTX formation and the hydrothermal stability of the catalyst.
Recommended Literature
- [1] Is Cu a stable electrode material in hybrid perovskite solar cells for a 30-year lifetime?†
- [2] An activity-based probe developed by a sequential dehydroalanine formation strategy targets HECT E3 ubiquitin ligases†
- [3] Exotic thermoelectric behavior in nitrogenated holey graphene†
- [4] Recording pyrometers
- [5] Microcystins and cyanobacteria trends in a 14 year monitoring of a temperate eutrophic reservoir (Aguieira, Portugal)
- [6] Front cover
- [7] A rapid and eco-friendly synthesis of novel and known benzopyrazines using silicatungstic acid (STA) as a new and recyclable catalyst†
- [8] Iodine uptake and enhanced electrical conductivity in a porous coordination polymer based on cucurbit[6]uril†
- [9] A fluidic circuit based, high-efficiency and large-scale single cell trap
- [10] High and robust performance of H2O2 fuel cells in the presence of scandium ion†
